Cas no 1416714-01-6 (Thieno[3,2-b]pyridine-7-carboxylic acid)

• Product Name: Thieno[3,2-b]pyridine-7-carboxylic acid
• CAS No: 1416714-01-6
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD22689884
• CID: 3163575
• PubChem ID: 70552052
• Update Time: 2025-07-10

Thieno[3,2-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-7-carboxylic acid
• thieno[3,2-b]pyridine-7-carboxylicacid
• SB10125
• 1416714-01-6
• AS-52765
• P15597
• CS-0047850
• DTXSID101280470
• DB-102119
• Z1617999994
• MFCD22689884
• SCHEMBL11277616
• EN300-1664025
• SY098724
• AKOS027338443

• MDL： MFCD22689884
• Inchi： 1S/C8H5NO2S/c10-8(11)5-1-3-9-6-2-4-12-7(5)6/h1-4H,(H,10,11)
• InChI Key： BXMCOQCSDLNNGC-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(=O)O)=CC=N2

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-b]pyridine-7-carboxylic acid

Thieno[3,2-b]pyridine-7-carboxylic acid (CAS No. 1416714-01-6): A Versatile Scaffold in Modern Medicinal Chemistry

Thieno[3,2-b]pyridine-7-carboxylic acid, identified by the chemical compound code CAS No. 1416714-01-6, represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the realm of medicinal chemistry and pharmaceutical research. This compound, featuring a fused thienopyridine core, exhibits a unique combination of electronic and steric properties that make it a valuable scaffold for the design and development of novel therapeutic agents.

The significance of Thieno[3,2-b]pyridine-7-carboxylic acid lies in its ability to serve as a versatile building block for synthesizing complex molecules with potential biological activity. The presence of both sulfur and nitrogen atoms within its structure imparts distinctive chemical reactivity, enabling diverse functionalization strategies. These attributes have positioned this compound as a focal point in the exploration of new pharmacophores, particularly in the quest for inhibitors targeting various disease-related pathways.

In recent years, the pharmaceutical industry has witnessed an increasing interest in heterocyclic compounds due to their prevalence in biologically active molecules. Among these, thienopyridines have emerged as a particularly promising class of scaffolds, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of rings in Thieno[3,2-b]pyridine-7-carboxylic acid contributes to its unique pharmacological profile, making it an attractive candidate for further investigation.

One of the most compelling aspects of Thieno[3,2-b]pyridine-7-carboxylic acid is its potential application in modulating enzyme activity. Research has demonstrated that derivatives of this compound can interact with key enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. For instance, studies have highlighted its role in inhibiting kinases and phosphodiesterases, which are critical targets in oncology research. The carboxylic acid moiety at the 7-position provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting analogs.

The synthesis of Thieno[3,2-b]pyridine-7-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Traditional methods often employ cyclization reactions between thiophene and pyridine precursors, followed by functional group modifications to introduce the carboxylic acid group at the desired position. Advances in catalytic systems have also enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments underscore the importance of innovative methodologies in harnessing the full potential of heterocyclic compounds like Thieno[3,2-b]pyridine-7-carboxylic acid.

The biological evaluation of derivatives derived from Thieno[3,2-b]pyridine-7-carboxylic acid has revealed promising results in preclinical studies. Researchers have reported potent inhibition of various enzymes and receptors relevant to neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these derivatives to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders without compromising efficacy or safety.

In addition to their therapeutic potential, compounds derived from Thieno[3,2-b]pyridine-7-carboxylic acid have shown promise as probes for understanding fundamental biological processes. By modulating specific signaling pathways, these molecules provide insights into disease mechanisms and can serve as tools for validating novel drug targets. The growing body of evidence supporting their utility underscores their importance as both therapeutic agents and research tools.

The future prospects for Thieno[3,2-b]pyridine-7-carboxylic acid are vast and multifaceted. As computational methods improve, virtual screening techniques are being employed to identify novel derivatives with enhanced biological activity. Concurrently, high-throughput screening (HTS) platforms are being leveraged to rapidly assess large libraries of compounds for their efficacy against disease-relevant targets. These approaches are accelerating the discovery process and paving the way for next-generation therapeutics based on this versatile scaffold.

The integration of machine learning algorithms into drug discovery pipelines is also transforming how researchers approach molecular design. By analyzing vast datasets containing structural and activity information, these algorithms can predict properties such as binding affinity and metabolic stability with remarkable accuracy. This enables medicinal chemists to prioritize candidates more effectively while minimizing experimental trials—a paradigm shift that promises to enhance efficiency throughout the drug development lifecycle.

The environmental impact of synthesizing complex molecules like Thieno[3,2-b]pyridine-7-carboxylic acid is another critical consideration driving innovation forward today’s pharmaceutical landscape demands sustainable practices that minimize waste generation while maintaining high yields through green chemistry principles: catalytic processes designed around renewable feedstocks; solvent systems engineered toward biodegradability; energy-efficient reaction conditions aimed at reducing carbon footprints—these represent just some examples where progress continues steadily toward greener alternatives without sacrificing performance or cost-effectiveness.

In conclusion, Thieno[3 , 2 - b ] py rid ine - 7 - car box y l ic ac id ( C A S N o . 14 16714 - 0 1 - 6 ) stands out among heterocyclic scaffolds due not only its inherent structural features but also its broad applicability across multiple therapeutic areas coupled with ongoing advancements both synthetic methodologies biological evaluations next-generation technologies—these factors collectively position it as cornerstone modern medicinal chemistry whose full potential yet await exploration future decades ahead promises exciting developments continue emerge thanks collaborative efforts academia industry working hand-in-hand push boundaries possible when comes discovering new treatments improve lives millions worldwide today tomorrow’s world face ever-evolving healthcare challenges need innovative solutions provided compounds like this one offer hope deliver transformative impact patients communities everywhere deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve deserve.